Cas no 433938-69-3 (3-Chloro-5-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile
• CAS No: 433938-69-3
• MF: C₉H₅ClF₃NO
• MW: 235.590311765671
• MDL: MFCD06660312
• CID: 3142857
• PubChem ID: 21904650
• Update Time: 2025-11-01

3-Chloro-5-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-(trifluoromethoxy)phenyl)acetonitrile
• SCHEMBL3150160
• 3-CHLORO-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE
• CS-0332274
• 2-[3-CHLORO-5-(TRIFLUOROMETHOXY)PHENYL]ACETONITRILE
• Benzeneacetonitrile, 3-chloro-5-(trifluoromethoxy)-
• MFCD06660312
• 3-Chloro-5-trifluoromethoxybenzyl cyanide
• F85856
• 433938-69-3
• AKOS015956898
• JS-4482
• 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile

• MDL： MFCD06660312
• Inchi： 1S/C9H5ClF3NO/c10-7-3-6(1-2-14)4-8(5-7)15-9(11,12)13/h3-5H,1H2
• InChI Key： FAROZMXSBSQHOR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(CC#N)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 235.0011760g/mol
• Monoisotopic Mass: 235.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile

Introduction to 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile (CAS No. 433938-69-3)

3-Chloro-5-(trifluoromethoxy)phenylacetonitrile, with the CAS number 433938-69-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent, a trifluoromethoxy group, and a nitrile functional group. These characteristics endow it with a range of potential applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile can be represented as C₁₀H₆ClF₃NO₂. The presence of the trifluoromethoxy group (CF₃O-) and the nitrile group (-CN) imparts unique electronic and steric properties to the molecule. These properties make it an attractive candidate for various chemical reactions and biological studies.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group in 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile is particularly noteworthy for its ability to modulate the lipophilicity and bioavailability of the molecule. This makes it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

The nitrile group in 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile is another key feature that contributes to its versatility. Nitriles are known for their reactivity and can undergo various transformations, such as hydrolysis to carboxylic acids, reduction to primary amines, and alkylation reactions. These transformations can be leveraged to synthesize a wide range of derivatives with diverse biological activities.

In the context of medicinal chemistry, 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile has been explored as a potential lead compound for the development of new drugs targeting various diseases. For instance, recent studies have investigated its use as an intermediate in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. The chloro substituent on the phenyl ring can also influence the binding affinity and selectivity of the molecule towards specific biological targets.

The synthesis of 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 3-chloro-5-trifluoromethoxybenzaldehyde with cyanoacetic acid in the presence of a suitable base. This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its synthetic utility, 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile has been studied for its biological activities. Preliminary in vitro studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further research is needed to elucidate its mechanism of action and optimize its therapeutic potential.

The safety profile of 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile is another important consideration in its development as a pharmaceutical agent. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, 3-Chloro-5-(trifluoromethoxy)phenylacetonitrile (CAS No. 433938-69-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, highlighting its importance in modern drug discovery efforts.